Cas no 3695-36-1 (1-(ethylsulfanyl)-2-methylbenzene)

• Product Name: 1-(ethylsulfanyl)-2-methylbenzene
• CAS No: 3695-36-1
• MF: C₉H₁₂S
• MW: 152.256581306458
• MDL: MFCD11617743
• CID: 1480175
• PubChem ID: 242408
• Update Time: 2025-04-21

1-(ethylsulfanyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(ethylsulfanyl)-2-methylbenzene
• 2-(Ethylthio)toluene
• 2-Methyl-1-(1-thiapropyl)benzene
• Benzene, 1- (ethylthio)-2-methyl-
• Ethyl o-tolyl sulfide
• o-Cresyl ethyl sulfide
• Sulfide, ethyl o-tolyl
• 1-ethylsulfanyl-2-methylbenzene
• tolylethylsulfide
• NSC51009
• 1-(Ethylsulfanyl)-2-methylbenzene #
• SCHEMBL3883291
• AKOS006239017
• NSC-51009
• (2-Methyl-1-thiapropyl)-benzene
• starbld0048268
• DTXSID70287427
• 1-Ethylthio-2-methylbenzene
• KFPMHOVKEZMQKA-UHFFFAOYSA-N
• Benzene, 1-(ethylthio)-2-methyl-
• Ethyl 2-methylphenyl sulfide
• 3695-36-1
• Ethyl(o-tolyl)sulfane

• MDL： MFCD11617743
• Inchi： 1S/C9H12S/c1-3-10-9-7-5-4-6-8(9)2/h4-7H,3H2,1-2H3
• InChI Key： KFPMHOVKEZMQKA-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 152.06606
• Monoisotopic Mass: 152.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 212.7°C at 760 mmHg
• Flash Point: 81.4°C
• Refractive Index: 1.549
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers